3-(3-Chloro-4-methoxycarbonylphenyl)-5-fluorobenzoic acid, 95%

• IUPAC Name: 3-(3-chloro-4-methoxycarbonylphenyl)-5-fluorobenzoic acid
• InChI: InChI=1S/C15H10ClFO4/c1-21-15(20)12-3-2-8(7-13(12)16)9-4-10(14(18)19)6-11(17)5-9/h2-7H,1H3,(H,18,19)
• InChI Key: MLYZRHMWDQMPDT-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=C(C=C1)C2=CC(=CC(=C2)F)C(=O)O)Cl
• Molecular Formula: C15H10ClFO4
• DSSTOX Substance ID: DTXSID40692009
• Molecular Weight: 308.69 g/mol
• CAS RN: 1261940-27-5

Description

3-(3-Chloro-4-methoxycarbonylphenyl)-5-fluorobenzoic acid (CMPFB) is an organic compound with the chemical formula C11H7ClFO4. It is a colorless crystalline solid that is soluble in water and ethanol. It is primarily used as a reagent in organic synthesis, as it can be used to form a variety of derivatives.

Mechanism of Action

3-(3-Chloro-4-methoxycarbonylphenyl)-5-fluorobenzoic acid, 95% is an acid-catalyzed reaction, meaning that it requires an acid catalyst to facilitate the reaction. The acid catalyst breaks down the reactants, allowing them to react with each other and form the desired product.
Biochemical and Physiological Effects
3-(3-Chloro-4-methoxycarbonylphenyl)-5-fluorobenzoic acid, 95% has been found to have no significant biochemical or physiological effects. It is not toxic and does not have any known adverse effects on humans or animals.

Advantages and Limitations for Lab Experiments

3-(3-Chloro-4-methoxycarbonylphenyl)-5-fluorobenzoic acid, 95% has several advantages for use in laboratory experiments. It is relatively inexpensive and easy to obtain, and it is highly soluble in water and ethanol. It is also a relatively stable compound, making it suitable for long-term storage. The main limitation of 3-(3-Chloro-4-methoxycarbonylphenyl)-5-fluorobenzoic acid, 95% is that it is not suitable for use in reactions that require high temperatures, as it can decompose at temperatures above 100°C.

Future Directions

The use of 3-(3-Chloro-4-methoxycarbonylphenyl)-5-fluorobenzoic acid, 95% in scientific research is expected to continue to grow in the future. It can be used in the synthesis of a variety of compounds, and its use in the synthesis of polymers and drug molecules is expected to increase. Additionally, 3-(3-Chloro-4-methoxycarbonylphenyl)-5-fluorobenzoic acid, 95% can be used in the synthesis of other compounds, such as isopropylbenzene and ethylbenzene. Furthermore, 3-(3-Chloro-4-methoxycarbonylphenyl)-5-fluorobenzoic acid, 95% can be used in the development of new reaction catalysts and in the development of new synthetic methods. Finally, 3-(3-Chloro-4-methoxycarbonylphenyl)-5-fluorobenzoic acid, 95% can be used in the study of the structure and reactivity of organic compounds.

Synthesis Methods

3-(3-Chloro-4-methoxycarbonylphenyl)-5-fluorobenzoic acid, 95% is synthesized by reacting 3-chloro-4-methoxybenzaldehyde with 5-fluorobenzoic acid in the presence of an acid catalyst. The reaction is carried out at a temperature of around 100°C and yields a product with a purity of 95%.

Scientific Research Applications

3-(3-Chloro-4-methoxycarbonylphenyl)-5-fluorobenzoic acid, 95% has been used in a variety of scientific research applications, such as the synthesis of polymers and the synthesis of drug molecules. It has also been used as a reagent in the synthesis of other compounds, such as isopropylbenzene and ethylbenzene.